- Catalyst composition for preparing 3-pentenoic ester from butadiene, United States, , ,
Cas no 66415-27-8 (Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-)
66415-27-8 structure
Product Name:Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-
CAS No:66415-27-8
MF:C19H30O2
MW:290.440306186676
CID:1710121
PubChem ID:623830
Update Time:2025-04-21
Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-
- 2,4,6-Tri-tert-butylbenzoic acid
- 2,4,6-tritert-butylbenzoic acid
- CAVNOUJHOZKWHP-UHFFFAOYSA-N
- Benzoic acid, 2,4,6-tri-tert-butyl-
- DTXSID90347618
- 66415-27-8
- SCHEMBL6466602
- 2,4,6-Tris(t-butyl)benzoic acid
-
- Inchi: 1S/C19H30O2/c1-17(2,3)12-10-13(18(4,5)6)15(16(20)21)14(11-12)19(7,8)9/h10-11H,1-9H3,(H,20,21)
- InChI Key: CAVNOUJHOZKWHP-UHFFFAOYSA-N
- SMILES: OC(C1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C)=O
Computed Properties
- Exact Mass: 290.224580195g/mol
- Monoisotopic Mass: 290.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3Ų
Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 1,1′-[1,2-Phenylenebis(methylene)]bis[1,1-diphenylphosphine] Catalysts: Palladium diacetate Solvents: Methanol ; rt → 150 °C
1.2 60 atm, 150 °C; 150 °C → rt
1.2 60 atm, 150 °C; 150 °C → rt
Reference
Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)- Raw materials
Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)- Preparation Products
Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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